4-Bromo-3-cyclopropoxybenzonitrile

• Molecular Formula: C10H8BrNO
• Molecular Weight: 238.08 g/mol
• IUPAC Name: 4-bromo-3-cyclopropyloxybenzonitrile
• InChI: InChI=1S/C10H8BrNO/c11-9-4-1-7(6-12)5-10(9)13-8-2-3-8/h1,4-5,8H,2-3H2
• InChI Key: WWTFLCIVFBHSSA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC(=C2)C#N)Br

Description

4-Bromo-3-cyclopropoxybenzonitrile is a benzonitrile derivative characterized by a bromine atom at the 4-position, a cyclopropoxy group at the 3-position, and a nitrile (-CN) functional group. Benzonitrile derivatives are critical intermediates in pharmaceuticals, agrochemicals, and epoxy curing agents due to their reactivity and structural versatility . The cyclopropoxy substituent introduces steric and electronic effects that influence reactivity, solubility, and biological activity, making this compound distinct among halogenated benzonitriles.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Bromo-3-cyclopropoxybenzonitrile typically involves the following steps:

Starting Material: The synthesis begins with 4-bromobenzonitrile, which is commercially available or can be synthesized from 4-bromobenzaldehyde.

Cyclopropoxylation: The introduction of the cyclopropoxy group can be achieved through a nucleophilic substitution reaction. This involves reacting 4-bromobenzonitrile with cyclopropyl alcohol in the presence of a base such as potassium carbonate or sodium hydride. The reaction is typically carried out in an aprotic solvent like dimethylformamide or tetrahydrofuran at elevated temperatures.

Industrial Production Methods: Industrial production methods for 4-Bromo-3-cyclopropoxybenzonitrile would likely follow similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, solvent, and catalyst, would be crucial to maximize yield and minimize by-products. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-3-cyclopropoxybenzonitrile can undergo various chemical reactions, including:

Electrophilic Aromatic Substitution: The bromine atom on the benzene ring can be replaced by other electrophiles through reactions such as nitration, sulfonation, and halogenation.

Nucleophilic Substitution: The bromine atom can be substituted by nucleophiles like amines, thiols, and alkoxides.

Oxidation and Reduction: The nitrile group can be reduced to an amine or oxidized to a carboxylic acid under appropriate conditions.

Common Reagents and Conditions:

Electrophilic Aromatic Substitution: Reagents like nitric acid, sulfuric acid, and halogens (chlorine, iodine) in the presence of a catalyst such as iron(III) chloride.

Nucleophilic Substitution: Reagents like sodium amide, thiourea, and alkoxides in polar aprotic solvents.

Oxidation and Reduction: Reducing agents like lithium aluminum hydride or hydrogen gas with a palladium catalyst; oxidizing agents like potassium permanganate or chromium trioxide.

Major Products:

Substitution Reactions: Products include substituted benzonitriles with various functional groups.

Reduction Reactions: Products include primary amines.

Oxidation Reactions: Products include carboxylic acids.

Scientific Research Applications

4-Bromo-3-cyclopropoxybenzonitrile has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules. It is used in the development of new materials, pharmaceuticals, and agrochemicals.

Biology: It can be used as a probe to study biological processes involving nitrile-containing compounds.

Industry: Used in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 4-Bromo-3-cyclopropoxybenzonitrile depends on its specific application

Nitrile Group: Can form hydrogen bonds and interact with enzymes and receptors.

Bromine Atom: Can participate in halogen bonding and influence the compound’s reactivity.

Cyclopropoxy Group: Can affect the compound’s steric and electronic properties, influencing its interactions with biological targets.

Comparison with Similar Compounds

Structural and Functional Group Variations

The table below compares 4-Bromo-3-cyclopropoxybenzonitrile with key analogs:

Compound Name	Molecular Formula	Molecular Weight	Functional Groups	Key Applications/Notes	References
4-Bromo-3-cyclopropoxybenzonitrile	C₁₀H₈BrNO	238.08 g/mol	-Br, -O-cyclopropane, -CN	Pharmaceutical intermediates
4-(4-Bromo-3-formylphenoxy)benzonitrile	C₁₄H₈BrNO₂	302.13 g/mol	-Br, -CHO, -O-Ph, -CN	Organic synthesis precursor
4-Bromo-3-(hydroxymethyl)benzonitrile	C₈H₆BrNO	212.05 g/mol	-Br, -CH₂OH, -CN	Lab-scale biochemical research
4-(4-Bromo-3-(((THP-O)methyl)phenoxy)benzonitrile	C₁₉H₁₈BrNO₃	388.26 g/mol	-Br, -O-THP, -O-Ph, -CN	Multi-step synthesis (protected intermediates)

Notes:

• Cyclopropoxy vs.
• Hydroxymethyl vs. Cyclopropoxy : The hydroxymethyl group in 4-Bromo-3-(hydroxymethyl)benzonitrile increases hydrophilicity, making it more suitable for aqueous-phase reactions, whereas the cyclopropoxy group enhances lipid solubility, favoring membrane penetration in drug candidates .
• THP-Protected Derivatives: The THP (tetrahydropyran) group in 4-(4-Bromo-3-(((THP-O)methyl)phenoxy)benzonitrile acts as a protective moiety for hydroxyl groups during multi-step syntheses, a feature absent in the cyclopropoxy analog .

Physicochemical Properties and Reactivity

• Boiling Points : The THP-protected derivative has a predicted boiling point of 499.1±45.0°C , significantly higher than 4-Bromo-3-cyclopropoxybenzonitrile due to its larger molecular mass and hydrogen-bonding capacity .
• Synthetic Utility: 4-(4-Bromo-3-formylphenoxy)benzonitrile is preferred in cross-coupling reactions (e.g., Suzuki-Miyaura) due to the formyl group’s directing effects, whereas the cyclopropoxy analog is more suited for cyclopropane ring-opening reactions .